Cas no 1510286-49-3 (4-(pyrrolidin-3-yl)methyl-1,3-thiazole)

• Product Name: 4-(pyrrolidin-3-yl)methyl-1,3-thiazole
• CAS No: 1510286-49-3
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 5779361
• PubChem ID: 82652934
• Update Time: 2023-12-26

4-(pyrrolidin-3-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-1866336
• 4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
• 1510286-49-3
• 4-(pyrrolidin-3-yl)methyl-1,3-thiazole

• Inchi： 1S/C8H12N2S/c1-2-9-4-7(1)3-8-5-11-6-10-8/h5-7,9H,1-4H2
• InChI Key： BNNIGWUSHJHEME-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC1CNCC1

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines